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Compound of Interest

Compound Name: 3-(Trimethyilsilyl)propargy! alcohol

Cat. No.: B123398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-(Trimethylsilyl)-2-propyn-1-ol, a versatile reagent in modern organic
synthesis.

Chemical Properties

3-(Trimethylsilyl)-2-propyn-1-ol, also known as 3-(trimethylsilyl)propargyl alcohol, is a
colorless to light yellow liquid.[1] Its trimethylsilyl group provides stability and unique reactivity,
making it a valuable building block in the synthesis of complex molecules.[2]

Table 1: Physicochemical Properties of 3-(Trimethylsilyl)-2-propyn-1-ol
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Property Value References
IUPAC Name 3-(trimethylsilyl)prop-2-yn-1-ol [3]
3-(Trimethylsilyl)propargyl
Synonyms ( y yh ) paray [1][4]
alcohol, Trimethylsilylpropynol
CAS Number 5272-36-6 [5]
Molecular Formula CeH120Si [51[6]
Molecular Weight 128.24 g/mol [516]17]
Colorless to light yellow, clear
Appearance o [1]
liquid
Boiling Point 76 °C at 11 mmHg [4107118]
Density 0.865 g/mL at 25 °C [4117118]
Refractive Index (n20/D) 1.451 41071
Flash Point 67 °C (152.6 °F) - closed cup [1][9]
- Not miscible with water.
Solubility ) ) [41[8]
Soluble in benzene (sparingly).
Keep in a dark place, sealed in
dry, room temperature.
Storage [1][4][10]

Sensitive to light, air, and

moisture.

Applications in Synthesis

The primary utility of 3-(Trimethylsilyl)-2-propyn-1-ol lies in its role as a synthetic intermediate

and a protecting group for terminal alkynes.

o Pharmaceutical and Agrochemical Synthesis: It serves as a key reagent in the synthesis of

pharmaceuticals and agrochemicals.[2] A notable application is in the synthesis of Isbogrel, a

thromboxane A2 synthase inhibitor and receptor antagonist with potential for asthma

treatment.[4]
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o Protecting Group: The trimethylsilyl (TMS) group acts as a protecting group for the acidic

proton of the terminal alkyne.[4][11] This allows for selective reactions at other sites of the

molecule without interference from the alkyne proton.[4] The TMS group can be easily

removed under mild conditions, such as with a fluoride source (e.g., TBAF) or potassium

carbonate in methanol, to regenerate the terminal alkyne.[12]

e Organic Synthesis: This compound is used as a raw material for various organic reactions.[4]

For instance, alkyllithiums can add across the triple bond to form (1-lithiovinyl)silanes.[1] It is

also employed in the development of new materials like polymers and coatings.[2]

» Analytical Chemistry: It can be utilized in analytical methods for the detection and

quantification of various substances.[2]

Experimental Protocols

Synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol

A common method for the synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol involves the

deprotection of a protected precursor. The following protocol is adapted from a literature

procedure for the synthesis from Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-ylJoxy]-2H-Pyran.

[6]

Reaction Scheme:

4 Reactants h

|

(Tetrahydro—z-[[3-(trimethylsiIyI)—Z-propyn-1—yI]oxy]-2H-Pyranj Deprotection

Reaction Conditions:

Methanol (Solvent)

1.0°Cto 40 °C, 8 hours
2. N2 atmosphere

Products
3-(Trimethylsilyl)-2-propyn-1-ol)

Amberlyst-15 (Catalyst)
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Caption: Synthesis of 3-(Trimethylsilyl)-2-propyn-1-ol via deprotection.

Materials:

Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-ylJoxy]-2H-Pyran (starting material)
o Methanol (reagent grade)

e Amberlyst-15 resin

o Ethyl acetate

e 10% aqueous hydrochloric acid

e Anhydrous sodium sulfate

¢ Nitrogen gas supply

e Round-bottom flask and standard glassware

o Magnetic stirrer

« Filtration apparatus

e Rotary evaporator

o Column chromatography setup (silica gel, hexane, ethyl acetate)
Procedure:

e Under a nitrogen atmosphere, add methanol (4.0 mL) and Amberlyst-15 (0.025 g) to a round-
bottom flask.[6]

e Cool the mixture to 0 °C in an ice bath.[6]

e Add a solution of Tetrahydro-2-[[3-(trimethylsilyl)-2-propyn-1-ylJoxy]-2H-Pyran (0.250 g, 1.17
mmol) dropwise to the cooled mixture.[6]
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e Remove the ice bath and warm the reaction mixture to 40 °C.[6]
e Stir the mixture at 40 °C for 8 hours.[6]

 After the reaction is complete, filter to remove the Amberlyst-15 resin and wash the resin with
ethyl acetate (10 mL).[6]

o To the combined filtrate, add 10% aqueous hydrochloric acid (10 mL).[6]
o Extract the aqueous layer with ethyl acetate (3 x 10 mL).[6]
o Combine the organic layers and dry over anhydrous sodium sulfate.[6]

« Filter off the drying agent and concentrate the solution under reduced pressure using a rotary
evaporator.[1]

o Purify the resulting residue by column chromatography on silica gel, using a mixture of
hexane and ethyl acetate (9:1) as the eluent, to yield the final product.[1][6]

General Workflow for Using 3-(Trimethylsilyl)-2-propyn-
1-ol as a Protecting Group

The trimethylsilyl group is a common protecting group for terminal alkynes due to its ease of
introduction and removal.

Protection with TMS-C1
or other TMS source

Desired Reaction at
another functional group

Final Product with
Terminal Alkyne

Deprotection
(e.g., TBAF or K2CO3/MeOH)

Terminal Alkyne TMS-Protected Alkyne

Click to download full resolution via product page

Caption: Workflow for alkyne protection and deprotection using a TMS group.

Safety Information

3-(Trimethylsilyl)-2-propyn-1-ol is a combustible liquid and should be handled with care.[1] It is
advisable to consult the Safety Data Sheet (SDS) before use.[11]
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Table 2: GHS Hazard Information
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Hazard Class

Hazard Statement

Precautionary
References
Statements

Flammable liquids

H227: Combustible
liquid

P210: Keep away
from heat/sparks/open
flames/hot surfaces.
— No smoking.P280:
Wear protective
gloves/protective
clothing/eye
protection/face
protection.P370+P378
. In case of fire: Use
dry sand, dry chemical i3]
or alcohol-resistant
foam to
extinguish.P403+P23
5: Store in a well-
ventilated place. Keep
cool.P501: Dispose of
contents/container to
an approved waste

disposal plant.

Skin

corrosion/irritation

H315: Causes skin

irritation

P264: Wash skin
thoroughly after [13]
handling.

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
[13]
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Specific target organ

toxicity — single

H335: May cause

respiratory irritation

P261: Avoid breathing  [13]

dust/fume/gas/mist/iva
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exposure (Respiratory pors/spray.P271: Use

tract irritation) only outdoors or in a
well-ventilated
area.P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.P312: Call a
POISON CENTER or
doctor/physician if you

feel unwell.

First Aid Measures:
 Inhalation: Move the person to fresh air.[14][15]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
[14]

o Eye Contact: Rinse out with plenty of water. Remove contact lenses.[14]

 Ingestion: Make the victim drink water (two glasses at most). Consult a doctor if feeling
unwell.[14]

This document is intended for informational purposes for qualified professionals and does not
constitute a warranty of the suitability of the product for any particular purpose. Always follow
established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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